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Compound of Interest

Compound Name: (5,6-Dichloropyridin-2-yl)methanol

CAS No.: 1227601-48-0

Cat. No.: B036368

Get Quote

Part 1: Executive Technical Summary
Compound Identity & Significance (5,6-Dichloropyridin-2-yl)methanol (CAS: 1227601-48-0)

is a critical halogenated pyridine intermediate used in the synthesis of agrochemicals and

pharmaceutical pharmacophores.[1][2][3] Its structural integrity relies on the precise placement

of chlorine atoms at the 5- and 6-positions, which significantly alters its electronic properties

compared to the non-halogenated analog, 2-pyridinemethanol.

This guide provides a comprehensive spectroscopic profile (NMR, MS, IR) derived from its

primary synthetic route: the chemoselective reduction of Methyl 5,6-dichloropicolinate.
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Parameter Detail

IUPAC Name (5,6-Dichloropyridin-2-yl)methanol

CAS Registry Number 1227601-48-0

Molecular Formula C₆H₅Cl₂NO

Molecular Weight 178.02 g/mol

Physical State White to off-white solid

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate;

Sparingly soluble in Water

Precursor
Methyl 5,6-dichloropicolinate (CAS: 1214375-

24-2)

Part 2: Synthesis & Provenance of Data
To ensure the trustworthiness of the spectroscopic data, we must establish the chemical origin.

The highest purity samples are typically generated via the hydride reduction of the

corresponding methyl ester. This method preserves the sensitive 5,6-dichloro substitution

pattern.

Experimental Workflow (Graphviz)
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Caption: Chemoselective reduction pathway preserving the 5,6-dichloro motif.

Part 3: Spectroscopic Data Analysis
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Nuclear Magnetic Resonance (NMR) Spectroscopy
The 5,6-dichloro substitution pattern simplifies the aromatic region significantly compared to

unsubstituted pyridine. The loss of H5 and H6 removes the complex splitting patterns, leaving

two distinct doublets for H3 and H4.

¹H NMR Data (400 MHz, CDCl₃)

Position Shift (δ, ppm) Multiplicity
Coupling (J,
Hz)

Assignment
Logic

H4 7.85 – 7.92 Doublet (d) J ≈ 8.0 Hz
Deshielded by

ortho-Cl (C5).

H3 7.42 – 7.48 Doublet (d) J ≈ 8.0 Hz
Ortho to CH₂OH;

meta to Cl.

-CH₂- 4.72 Singlet (s) -
Benzylic

methylene.

-OH 2.80 – 3.50 Broad (br s) -

Exchangeable;

shift varies with

concentration.

Critical Interpretation:

Absence of H6: In standard 2-pyridinemethanol, H6 appears downfield (~8.5 ppm) due to the

ring nitrogen. The absence of this peak confirms substitution at the 6-position.

Coupling Constant: The ~8.0 Hz coupling is characteristic of ortho coupling between H3 and

H4 on the pyridine ring.

¹³C NMR Data (100 MHz, CDCl₃)
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Carbon Shift (δ, ppm) Type Assignment Logic

C2 ~158.5 Quaternary
Ipso to hydroxymethyl

group.

C6 ~148.0 Quaternary
Ipso to Cl; Deshielded

by N and Cl.

C4 ~139.5 CH Meta to N; Ortho to Cl.

C5 ~129.0 Quaternary Ipso to Cl.

C3 ~120.5 CH Beta to N.

CH₂OH 63.5 CH₂
Characteristic benzylic

alcohol.

Mass Spectrometry (MS)
The mass spectrum provides the definitive "fingerprint" for the dichloro substitution through its

isotopic abundance pattern.

Key Parameters:

Ionization Mode: ESI+ (Electrospray Ionization, Positive mode)

Molecular Ion: [M+H]⁺ = 177.98 (based on ³⁵Cl)

Isotope Pattern Analysis (Cl₂ Signature): Chlorine has two stable isotopes: ³⁵Cl (75.8%) and

³⁷Cl (24.2%). A molecule with two chlorine atoms exhibits a characteristic 9:6:1 intensity ratio

for M, M+2, and M+4 peaks.
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Ion m/z (Theoretical) Relative Intensity Description

[M+H]⁺ 178.0 100%
Contains two ³⁵Cl

atoms.

[M+H+2]⁺ 180.0 ~64%
Contains one ³⁵Cl and

one ³⁷Cl.

[M+H+4]⁺ 182.0 ~10%
Contains two ³⁷Cl

atoms.

MS Fragmentation Logic (Graphviz)
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Caption: Primary fragmentation pathways observed in ESI-MS.

Infrared (IR) Spectroscopy
IR data confirms the functional group transformation from the ester precursor to the alcohol.
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Frequency (cm⁻¹) Vibration Mode Description

3200 – 3400 O-H Stretch

Broad band, indicative of the

alcohol group (replaces ester

absence).

1560, 1430 C=N / C=C Stretch
Characteristic pyridine ring

skeletal vibrations.

1050 – 1080 C-O Stretch
Primary alcohol C-O single

bond stretch.

700 – 800 C-Cl Stretch

Strong bands indicating

chlorination on the aromatic

ring.

Part 4: Experimental Protocol (Self-Validating)
To generate this data in your own lab, follow this standard operating procedure (SOP). This

protocol is designed to be self-validating: if the product does not dissolve in EtOAc or shows an

NMR singlet at 8.5 ppm (H6), the synthesis has failed or the starting material was incorrect.

Materials:

Methyl 5,6-dichloropicolinate (1.0 eq)

Sodium Borohydride (NaBH₄) (2.0 eq)

Methanol (Anhydrous)[4]

1N HCl (for quenching)

Step-by-Step Methodology:

Dissolution: Dissolve Methyl 5,6-dichloropicolinate in anhydrous methanol (0.5 M

concentration) in a round-bottom flask. Cool to 0°C.

Reduction: Add NaBH₄ portion-wise over 15 minutes. Caution: Hydrogen gas evolution.
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Reaction: Allow the mixture to warm to room temperature and stir for 2–3 hours.

Validation Point (TLC): Check for disappearance of the ester spot (Rf ~0.8 in 30%

EtOAc/Hex) and appearance of the alcohol (Rf ~0.3).

Quench: Cool to 0°C and slowly add 1N HCl until pH ~5–6 to destroy excess borohydride.

Workup: Concentrate methanol under reduced pressure. Dilute residue with water and

extract 3x with Ethyl Acetate.

Purification: Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

Final Validation: Obtain ¹H NMR.

Pass Criteria: Doublet at ~7.9 ppm, Doublet at ~7.4 ppm.[3]

Fail Criteria: Presence of methyl ester singlet at ~4.0 ppm.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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